(3R)-2,3-Dihydro-6-hydroxy-3-(hydroxymethyl)-2-methyl-10H-3α,10aα-epidithiopyrazino[1,2-a]indole-1,4
(3R)-2,3-Dihydro-6-hydroxy-3-(hydroxymethyl)-2-methyl-10H-3α,10aα-epidithiopyrazino[1,2-a]indole-1,4
Brand Name:
Vulcanchem
CAS No.:
1668-07-1
VCID:
VC0161235
InChI:
InChI=1S/C13H12N2O4S2/c1-14-10(18)12-5-7-3-2-4-8(17)9(7)15(12)11(19)13(14,6-16)21-20-12/h2-4,16-17H,5-6H2,1H3/t12-,13-/m1/s1
SMILES:
CN1C(=O)C23CC4=C(N2C(=O)C1(SS3)CO)C(=CC=C4)O
Molecular Formula:
C13H12N2O4S2
Molecular Weight:
324.4 g/mol
(3R)-2,3-Dihydro-6-hydroxy-3-(hydroxymethyl)-2-methyl-10H-3α,10aα-epidithiopyrazino[1,2-a]indole-1,4
CAS No.: 1668-07-1
Main Products
VCID: VC0161235
Molecular Formula: C13H12N2O4S2
Molecular Weight: 324.4 g/mol
![(3R)-2,3-Dihydro-6-hydroxy-3-(hydroxymethyl)-2-methyl-10H-3α,10aα-epidithiopyrazino[1,2-a]indole-1,4 - 1668-07-1](/images/no_structure.jpg)
| CAS No. | 1668-07-1 |
|---|---|
| Product Name | (3R)-2,3-Dihydro-6-hydroxy-3-(hydroxymethyl)-2-methyl-10H-3α,10aα-epidithiopyrazino[1,2-a]indole-1,4 |
| Molecular Formula | C13H12N2O4S2 |
| Molecular Weight | 324.4 g/mol |
| IUPAC Name | (1R,11R)-7-hydroxy-11-(hydroxymethyl)-15-methyl-12,13-dithia-9,15-diazatetracyclo[9.2.2.01,9.03,8]pentadeca-3(8),4,6-triene-10,14-dione |
| Standard InChI | InChI=1S/C13H12N2O4S2/c1-14-10(18)12-5-7-3-2-4-8(17)9(7)15(12)11(19)13(14,6-16)21-20-12/h2-4,16-17H,5-6H2,1H3/t12-,13-/m1/s1 |
| Standard InChIKey | BNNLUYCZQNYABS-CHWSQXEVSA-N |
| Isomeric SMILES | CN1C(=O)[C@]23CC4=C(N2C(=O)[C@]1(SS3)CO)C(=CC=C4)O |
| SMILES | CN1C(=O)C23CC4=C(N2C(=O)C1(SS3)CO)C(=CC=C4)O |
| Canonical SMILES | CN1C(=O)C23CC4=C(N2C(=O)C1(SS3)CO)C(=CC=C4)O |
| Synonyms | dehydrogliotoxin |
| PubChem Compound | 13989137 |
| Last Modified | Nov 11 2021 |
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